![molecular formula C23H26ClNO2 B3961037 2-{3-(4-chlorophenyl)-1-[4-(dimethylamino)phenyl]-3-oxopropyl}cyclohexanone](/img/structure/B3961037.png)
2-{3-(4-chlorophenyl)-1-[4-(dimethylamino)phenyl]-3-oxopropyl}cyclohexanone
Overview
Description
2-{3-(4-chlorophenyl)-1-[4-(dimethylamino)phenyl]-3-oxopropyl}cyclohexanone, commonly known as ketamine, is a dissociative anesthetic drug that is widely used in medical and veterinary practice. It was first synthesized in the 1960s and was initially used as a general anesthetic. However, with time, its unique pharmacological properties have led to its use in a wide range of applications, including as an antidepressant, analgesic, and anxiolytic.
Mechanism of Action
Ketamine acts as a non-competitive antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is involved in the regulation of synaptic plasticity and memory formation. By blocking the NMDA receptor, ketamine disrupts glutamatergic neurotransmission, leading to a dissociative state. In addition, ketamine has been shown to increase the release of several neurotransmitters, including dopamine, serotonin, and norepinephrine, which may contribute to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects
Ketamine has a wide range of biochemical and physiological effects. It has been shown to increase heart rate and blood pressure, as well as cause respiratory depression and apnea at high doses. In addition, it can cause hallucinations, dissociation, and delirium. However, at lower doses, it has been shown to have antidepressant and anxiolytic effects, as well as analgesic properties.
Advantages and Limitations for Lab Experiments
Ketamine has several advantages for use in lab experiments. Its unique pharmacological properties make it an attractive option for studying the NMDA receptor and glutamatergic neurotransmission. In addition, its rapid onset of action and short duration of effect make it useful for studying the acute effects of drugs on behavior and physiology. However, its potential for abuse and its dissociative effects may limit its use in some experiments.
Future Directions
There are several future directions for research on ketamine. One area of interest is its use in the treatment of depression and anxiety. While it has shown promise in clinical trials, further research is needed to determine its long-term safety and efficacy. In addition, there is interest in developing new drugs that target the NMDA receptor and glutamatergic neurotransmission, based on the pharmacological properties of ketamine. Finally, there is a need for further research on the potential risks and benefits of ketamine use in both medical and non-medical settings.
Scientific Research Applications
Ketamine has been extensively studied for its use in a wide range of medical applications. It has been shown to be effective in the treatment of depression, anxiety, and chronic pain. In addition, it has been used as an anesthetic in both human and veterinary medicine. Its unique pharmacological properties, including its rapid onset of action and short duration of effect, make it an attractive option for medical use.
properties
IUPAC Name |
2-[3-(4-chlorophenyl)-1-[4-(dimethylamino)phenyl]-3-oxopropyl]cyclohexan-1-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26ClNO2/c1-25(2)19-13-9-16(10-14-19)21(20-5-3-4-6-22(20)26)15-23(27)17-7-11-18(24)12-8-17/h7-14,20-21H,3-6,15H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNMIXYQKYVEQLC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C(CC(=O)C2=CC=C(C=C2)Cl)C3CCCCC3=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.